Cas no 1780677-51-1 (Methyl 3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate
• CAS No: 1780677-51-1
• MF: C₇H₉BrN₂O₂
• MW: 233.0626
• CID: 4671303
• PubChem ID: 84696308
• Update Time: 2024-11-05

Methyl 3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate
• methyl 5-bromo-2,4-dimethylpyrazole-3-carboxylate
• E77074
• 1780677-51-1
• SY046798
• Methyl3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate
• AS-84663
• Methyl 3-Bromo-1,4-dimethylpyrazole-5-carboxylate

• Inchi： 1S/C7H9BrN2O2/c1-4-5(7(11)12-3)10(2)9-6(4)8/h1-3H3
• InChI Key： BZXRWWBSZRVIOK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(=O)OC)N(C)N=1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 286.0±35.0 °C at 760 mmHg
• Flash Point: 126.8±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-bromo-1,4-dimethyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)